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Methyl Hexanoate: A Comprehensive
Physicochemical Profile
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Methyl hexanoate (CAS No: 106-70-7), a fatty acid methyl ester, is a colorless liquid

recognized for its characteristic fruity, pineapple-like aroma.[1][2] It is found naturally in various

fruits and foods and sees application as a flavoring agent.[1][3] Beyond its sensory attributes,

understanding the precise physicochemical properties of methyl hexanoate is crucial for its

application in research and drug development, particularly in areas such as solvent chemistry,

formulation science, and as a building block in organic synthesis.[4][5] This technical guide

provides a detailed overview of the key physicochemical parameters of methyl hexanoate,

outlines the standard experimental methodologies for their determination, and presents a

logical workflow for its characterization.

Core Physicochemical Properties
A comprehensive summary of the essential physicochemical properties of methyl hexanoate
is presented in the tables below. These values have been compiled from various reputable

sources and represent a consensus of the available data.

Table 1: General and Physical Properties of Methyl
Hexanoate
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Property Value Source(s)

Molecular Formula C7H14O2 [1][6]

Molecular Weight 130.18 g/mol [1][2]

Appearance
Clear, colorless to pale yellow

liquid
[1][7]

Odor
Fruity, pineapple, ethereal

aroma
[1][2]

Density 0.885 g/mL at 25 °C [8]

0.8846 at 20 °C [1]

Boiling Point 151 °C at 760 mmHg [8]

148.00 to 150.00 °C at 760.00

mm Hg
[7]

Melting Point -71 °C [9]

Flash Point 37.5 °C (closed cup) [10]

113.00 °F (45.00 °C) (TCC) [7]

Refractive Index n20/D 1.405 [8]

1.40200 to 1.41100 at 20.00

°C
[7]

Table 2: Solubility and Partitioning Behavior of Methyl
Hexanoate
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Property Value Source(s)

Solubility in Water 1.33 mg/mL at 20 °C [1][9]

less than 1 mg/mL at 22.2 °C [1]

Solubility in Organic Solvents

Soluble in ethanol, chloroform,

propylene glycol, and

vegetable oils.

[1][7]

LogP (Octanol-Water Partition

Coefficient)
2.34 (at 25 °C) [11]

2.314 (estimated) [7]

Table 3: Vapor Properties of Methyl Hexanoate
Property Value Source(s)

Vapor Pressure 3.72 mmHg at 25 °C [1][2]

1 mmHg at 5 °C [1]

5 mmHg at 30 °C [1]

Vapor Density 4.4 (Air = 1) [7]

Experimental Protocols for Physicochemical
Characterization
Accurate determination of the physicochemical properties of methyl hexanoate relies on

standardized experimental protocols. The following section details the methodologies for key

experiments.

Determination of Density
The density of liquid chemicals like methyl hexanoate is commonly determined using the

hydrometer method as outlined in ASTM D1298.[5][12]
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Principle: This method involves measuring the specific gravity of a liquid using a calibrated

glass hydrometer. The observed reading is then corrected to a standard temperature.

Apparatus: Glass hydrometer, hydrometer cylinder, thermometer.

Procedure:

The liquid sample is brought to a known temperature, and a portion is transferred to a

hydrometer cylinder.[12]

The hydrometer is gently lowered into the liquid and allowed to float freely.[12]

Once the hydrometer has settled and is stationary, the scale reading at the principal

surface of the liquid is recorded.[12]

The temperature of the liquid is recorded simultaneously.

The observed reading is corrected to the reference temperature using standard petroleum

measurement tables.[12]

For higher precision, a digital density meter can be used according to ASTM D4052.[13]

Determination of Boiling Point
The distillation range of volatile organic liquids such as methyl hexanoate can be determined

using ASTM D1078.[6][14]

Principle: This method measures the temperature range over which a liquid boils when

distilled under controlled conditions.

Apparatus: Distillation flask, condenser, graduated receiving cylinder, thermometer.

Procedure:

A 100 mL sample of the liquid is placed in the distillation flask.[15]

The apparatus is assembled, and heat is applied to the flask.
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The temperature at which the first drop of distillate falls from the condenser is recorded as

the initial boiling point.[15]

The distillation is continued at a prescribed rate, and the temperature is recorded as

various percentages of the sample are collected.

The final boiling point is the maximum temperature observed during the distillation.

Determination of Melting Point
The melting point of methyl hexanoate, which is a low-temperature value, can be determined

using a capillary tube method as described in ASTM E324.[8]

Principle: A small, powdered sample of the solidified material is heated in a capillary tube,

and the temperature range over which it melts is observed.

Apparatus: Melting point apparatus (e.g., Thiele tube or automated instrument), capillary

tubes, thermometer.

Procedure:

A small amount of the solidified sample is introduced into a capillary tube.[16]

The capillary tube is placed in the heating block of the melting point apparatus.[16]

The sample is heated at a controlled rate.[16]

The temperature at which the substance first begins to melt (onset point) and the

temperature at which it becomes completely liquid (clear point) are recorded. This range is

the melting range.[16]

Determination of Flash Point
The flash point of methyl hexanoate is determined using a closed-cup method, such as the

Pensky-Martens closed cup tester as specified in ASTM D93.[2][7]

Principle: The sample is heated in a closed cup at a controlled rate with constant stirring. An

ignition source is periodically introduced into the vapor space above the liquid. The flash
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point is the lowest temperature at which the vapors ignite to produce a flash.[11]

Apparatus: Pensky-Martens closed-cup tester.

Procedure:

The test cup is filled with the sample to the specified level.[11]

The lid is placed on the cup, and the apparatus is assembled.

The sample is heated and stirred at the specified rates.[11]

At regular temperature intervals, the ignition source is dipped into the vapor space.[11]

The temperature at which a distinct flash is observed is recorded as the flash point.[11]

Determination of Refractive Index
The refractive index of hydrocarbon liquids like methyl hexanoate is measured using a

refractometer according to ASTM D1218.[9]

Principle: This method measures the extent to which light is refracted when it passes through

the liquid. The refractive index is a characteristic property of a substance.

Apparatus: Calibrated Abbe-type refractometer.

Procedure:

A small drop of the liquid sample is placed on the prism of the refractometer.

The instrument is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The refractive index is read from the instrument's scale.

The temperature of the measurement is recorded, and if necessary, the reading is

corrected to a standard temperature using provided tables.

Determination of Water Solubility
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The water solubility of methyl hexanoate can be determined following the principles outlined in

OECD Guideline 105.[17][18]

Principle: This guideline describes two primary methods: the column elution method for

substances with low solubility and the flask method for substances with higher solubility. For

methyl hexanoate, the flask method is more appropriate. A saturated solution of the

substance in water is prepared, and the concentration of the substance in the aqueous

phase is determined analytically.

Apparatus: Flask with a stirrer, constant temperature bath, analytical instrument for

concentration measurement (e.g., gas chromatograph).

Procedure (Flask Method):

An excess amount of methyl hexanoate is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature for a sufficient period to reach

equilibrium (saturation).

The mixture is then allowed to stand to separate the undissolved substance.

A sample of the clear aqueous phase is carefully taken.

The concentration of methyl hexanoate in the aqueous sample is determined using a

suitable analytical method.

Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a liquid chemical substance such as methyl hexanoate.
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Caption: Workflow for Physicochemical Characterization.

Safety and Handling
Methyl hexanoate is classified as a flammable liquid.[11][19] It should be kept away from heat,

sparks, open flames, and hot surfaces.[19] Use of explosion-proof electrical, ventilating, and

lighting equipment is recommended.[19] Personal protective equipment, including gloves and

eye protection, should be worn when handling the substance.[19] Store in a cool, well-

ventilated place.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b129759#what-are-the-physicochemical-properties-of-
methyl-hexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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